Cas no 25747-41-5 (4-hydroxypyrrolidin-2-one)

4-Hydroxypyrrolidin-2-one is a versatile heterocyclic compound featuring a hydroxyl group at the 4-position of the pyrrolidin-2-one scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The hydroxyl group enhances its solubility in polar solvents and provides a handle for further functionalization, such as esterification or etherification. Its pyrrolidinone core is a common motif in bioactive molecules, contributing to its utility in medicinal chemistry. The compound’s stability under mild conditions and compatibility with a range of reagents further underscore its practicality in multistep synthetic routes. Its balanced properties make it suitable for research and industrial-scale applications.
4-hydroxypyrrolidin-2-one structure
4-hydroxypyrrolidin-2-one structure
Product Name:4-hydroxypyrrolidin-2-one
CAS No:25747-41-5
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD01687254
CID:52787
PubChem ID:152807
Update Time:2025-06-09

4-hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-2-pyrrolidone
    • rac 4-Hydroxy-2-pyrrolidinone
    • 4-hydroxy-2-Pyrrolidinone
    • 4-Hydroxypyrrolidin-2-one
    • (+/-)-4-Hydroxypyrrolidone
    • 2-Pyrrolidinone,4-hydroxy
    • 4-hydroxy-2-oxopyrrolidine
    • 4-Hydroxy-2-pyrrolidinon
    • 4-Hydroxy-pyrrolidin-2-on
    • 4-hydroxy-pyrrolidin-2-one
    • 4-Hydroxypyrrolidine-2-one
    • DL-2-Oxo-4-hydroxy- pyrrolidine
    • (?à)-4-Hydroxypyrrolidone
    • DL-2-Oxo-4-hydroxypyrrolidine
    • b-Hydroxy-g-aminobutyrolactam
    • g-Amino-b-hydroxybutyric lactam
    • 2-Pyrrolidinone, 4-hydroxy-
    • (+-)-4-Hydroxy-2-pyrrolidinone
    • 2-Pyrrolidinone,4-hydroxy-
    • 2-Pyrrolidinone, 4-hydroxy-, (+-)-
    • S-(-)-4-Hydroxy-2-pyrrolidinone
    • 4-hydroxypyrrolidone
    • rac-4-hydroxy-2-pyrrolidone
    • DL-2-Oxo-4-hydroxy-pyrrolidine
    • IOGISYQVOGVIEU-U
    • Z1198157723
    • H1573
    • 96820-00-7
    • MFCD01687254
    • SCHEMBL164603
    • SY031844
    • 62624-29-7
    • EN300-111516
    • Q-101525
    • BCP07569
    • FT-0605102
    • A26595
    • 2-Pyrrolidinone, 4-hydroxy-;4-Hydroxypyrrolidine-2-one;rac 4-Hydroxy-2-pyrrolidinone
    • FT-0670077
    • CS-W018808
    • BCP31682
    • PB23182
    • AMY22949
    • SY030867
    • A902756
    • AB05836
    • DTXSID601312173
    • 25747-41-5
    • SB17531
    • (4R)-4-hydroxy-2-pyrrolidinone
    • AKOS009157221
    • SY025368
    • FT-0605220
    • 25797-41-5
    • IOGISYQVOGVIEU-UHFFFAOYSA-N
    • Tert-Butyl[4-(2-aminoethyl)phenyl]acetate
    • AS-15847
    • BCP26921
    • (R)-beta-Hydroxy-gamma-butyrolactam
    • DB-028925
    • DB-011898
    • DB-012518
    • (+/-)-4-Hydroxypyrrolidone; 4-Hydroxy-2-pyrrolidinone; DL-2-Oxo-4-hydroxy- pyrrolidine; ss-Hydroxy-?-aminobutyrolactam; ?-Amino-ss-hydroxybutyric Lactam
    • 4-hydroxypyrrolidin-2-one
    • MDL: MFCD01687254
    • Inchi: 1S/C4H7NO2/c6-3-1-4(7)5-2-3/h3,6H,1-2H2,(H,5,7)
    • InChI Key: IOGISYQVOGVIEU-UHFFFAOYSA-N
    • SMILES: OC1CC(NC1)=O

Computed Properties

  • Exact Mass: 101.04800
  • Monoisotopic Mass: 101.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: -1.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.292 g/cm3
  • Melting Point: 119.0 to 123.0 deg-C
  • Boiling Point: 363.6°C at 760 mmHg
  • Flash Point: 173.7±25.9 °C
  • Refractive Index: 1.513
  • PSA: 49.33000
  • LogP: -0.80400

4-hydroxypyrrolidin-2-one Security Information

4-hydroxypyrrolidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

4-hydroxypyrrolidin-2-one Pricemore >>

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4-hydroxypyrrolidin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25747-41-5)4-hydroxypyrrolidin-2-one
Order Number:A26595
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:21
Price ($):474.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:25747-41-5)4-Hydroxy-2-pyrrolidone
Order Number:sfd13323
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

4-hydroxypyrrolidin-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:25747-41-5)4-hydroxypyrrolidin-2-one
A26595
Purity:99%
Quantity:100g
Price ($):474.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:25747-41-5)4-Hydroxy-2-pyrrolidone
sfd13323
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email